Cas no 1600513-21-0 (4-chloro-Pyrido[3,2-d]pyrimidine-7-carbonitrile)

• Product Name: 4-chloro-Pyrido[3,2-d]pyrimidine-7-carbonitrile
• CAS No: 1600513-21-0
• MF: C₈H₃ClN₄
• MW: 190.589219331741
• CID: 2107100
• Update Time: 2023-11-19

4-chloro-Pyrido[3,2-d]pyrimidine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-Pyrido[3,2-d]pyrimidine-7-carbonitrile
• 4-chloropyrido[3,2-d]pyrimidine-7-carbonitrile
• PJSMHBCCUTXFLH-UHFFFAOYSA-N
• Pyrido[3,2-d]pyrimidine-7-carbonitrile, 4-chloro-
• CID 86715832

• Inchi： 1S/C8H3ClN4/c9-8-7-6(12-4-13-8)1-5(2-10)3-11-7/h1,3-4H
• InChI Key： PJSMHBCCUTXFLH-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC(C#N)=CN=2)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• Topological Polar Surface Area: 62.5

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 387.4±37.0 °C(Predicted)
• pka: -2.61±0.30(Predicted)